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Compound of Interest

Compound Name: 2,2'-Sulfonyldiethanol

Cat. No.: B1207226

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for the proper handling of 2,2'-Sulfonyldiethanol. Designed for laboratory and drug
development settings, this document outlines toxicological data, safe handling procedures, and
emergency protocols to ensure a secure working environment.

Section 1: Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of 2,2'-
Sulfonyldiethanol is critical for its safe handling and storage. This data, summarized in Table
1, has been compiled from various safety data sheets and chemical suppliers.
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Property Value Source
CAS Number 2580-77-0 [1112]
Molecular Formula C4H1004S [1][2]
Molecular Weight 154.18 g/mol [11[2]
Appearance Colorless liquid or solid [3]
Melting Point 58.1°C

Boiling Point 432 °C

Density 1.236 g/mL at 25 °C

Vapor Density

5.5 (vs air)

Vapor Pressure

23.5 mmHg at 20 °C

Solubility

Miscible with water

[3]

Section 2: Toxicological Data

The toxicological profile of 2,2'-Sulfonyldiethanol is crucial for assessing potential health
risks. The available data on acute toxicity is summarized in Table 2.

Toxicity .
: Value Species Method Source
Endpoint
OECD Guideline
Acute Oral LD50 > 5000 mg/kg Rat

401

While specific studies on dermal and eye irritation for 2,2'-Sulfonyldiethanol were not found in
the public domain, it is recommended to handle the substance with care, assuming potential for
irritation based on its chemical nature. Standard OECD guidelines for dermal and eye irritation
testing are detailed in Section 3.

Section 3: Experimental Protocols for Toxicological
Assessment
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Detailed methodologies for key toxicological assessments are outlined below. These protocols
are based on internationally recognized OECD guidelines.

Acute Oral Toxicity Study (as per OECD Guideline 401)

An acute oral toxicity study was conducted on a substance identified as RC9927, believed to
be 2,2'-Sulfonyldiethanol, to determine its median lethal dose (LD50) in rats.[4]

Objective: To assess the acute toxic potential of the substance when administered orally.
Methodology:

o Test Animals: Charles River CD strain rats, approximately five weeks old, with males
weighing 101-116 g and females 96-122 g.[4]

e Dosage: A single dose of 5000 mg/kg of the test material was administered.[4] The
substance was prepared as a 50% w/v solution in maize oil.[4]

o Administration: The dose was administered orally to a group of five male and five female
rats.[4]

e Observation Period: Animals were observed for mortality and signs of toxicity for 14 days
following administration.[4]

o Endpoints: Mortality, clinical signs of toxicity, body weight changes, and gross necropsy
findings at the end of the observation period.[4]

Results: No mortalities or significant signs of toxicity were observed during the 14-day period.
All animals exhibited expected bodyweight gains, and necropsy findings were unremarkable.
The acute oral LD50 was determined to be greater than 5000 mg/kg.[4]

Dermal Irritation Test (General Protocol based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation.[5]

Methodology:
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Test Animals: Healthy young adult albino rabbits are typically used.[5]

Dosage: A 0.5 mL (liquid) or 0.5 g (solid) sample of the test substance is applied to a small
area of shaved skin.[5]

Application: The substance is applied to the skin and covered with a gauze patch. The
duration of exposure is typically 4 hours.[5]

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[5]

Scoring: The severity of skin reactions is scored according to a standardized system.

Eye Irritation Test (General Protocol based on OECD
Guideline 405)

This test assesses the potential of a substance to cause eye irritation or damage.[6]

Methodology:

Test Animals: Healthy young adult albino rabbits are commonly used.[6]

Dosage: A 0.1 mL (liquid) or 0.1 g (solid) sample of the test substance is instilled into one
eye of each animal.[6] The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.[6]

Scoring: Ocular lesions are scored based on a standardized scale to determine the level of
irritation.[6]

Section 4: Health and Safety Considerations
Hazard Identification

Based on available safety data sheets, 2,2'-Sulfonyldiethanol is not classified as a hazardous

substance or mixture. However, it is crucial to handle all chemicals with appropriate caution in a

laboratory setting.
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Handling and Storage

» Handling: Avoid contact with eyes, skin, and clothing. Use in a well-ventilated area. Wash
hands thoroughly after handling.[7]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[7]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2,2'-
Sulfonyldiethanol:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.
o Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.

The following diagram illustrates the logical workflow for selecting appropriate PPE.
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Caption: Personal Protective Equipment (PPE) selection workflow.
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First Aid Measures

In case of exposure, follow these first aid procedures:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get
medical attention if symptoms persist.[8]

o After Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation
develops or persists.[8]

o After Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least
15 minutes. Get medical attention.[7]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[7]

Accidental Release Measures

In the event of a spill or release, follow these steps:

» Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid
breathing vapors, mist, or gas.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

The following diagram outlines the workflow for handling an accidental release.
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Start; Risk Assessment

Step 1: Hazard Identification
(What are the adverse effects?)

Step 2: Dose-Response Assessment
(What is the relationship between dose and effect?)

Step 3: Exposure Assessment
(What are the levels of exposure?)

Step 4: Risk Characterization

(What is the estimated incidence of the adverse effect?)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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